5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95%
Overview
Description
5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% (5-CMPH-2HP) is a chemical compound that belongs to the class of pyrimidine derivatives. It has been widely used in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It is also known for its use in the synthesis of 5-chloro-4-methylphenyl-2-hydroxy-3-hydroxypyrimidine. 5-CMPH-2HP has been extensively studied in the past few decades due to its potential applications in the medical and agricultural fields.
Mechanism of Action
The mechanism of action of 5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% is not fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes involved in metabolic pathways, thus blocking the production of certain compounds. It is also believed that the compound may act as an antioxidant, as it has been shown to reduce the activity of certain enzymes involved in oxidative stress.
Biochemical and Physiological Effects
5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory and anti-tumor effects. It has also been found to have cytotoxic effects on certain types of cancer cells. Additionally, it has been shown to inhibit the growth of certain types of bacteria and fungi.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% in laboratory experiments is its high purity, which allows for accurate and consistent results. Additionally, it is relatively easy to synthesize and is relatively stable under normal laboratory conditions. However, the compound is not very soluble in water, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for 5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% research. These include further studies to elucidate its mechanism of action and biochemical and physiological effects, as well as further studies to explore its potential applications in the medical and agricultural fields. Additionally, further studies could investigate the potential of the compound as an inhibitor of certain enzymes involved in metabolic pathways, or as an antioxidant. Finally, further studies could explore the potential of the compound as a drug, or as a component of a drug delivery system.
Synthesis Methods
5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% can be synthesized by the reaction of 3-chloro-4-methylphenol with 2-hydroxypyrimidine in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out at temperatures ranging from 80-100°C. The reaction product is then isolated and purified by recrystallization.
Scientific Research Applications
5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% has been used in a variety of scientific research applications due to its unique chemical structure. It has been used as a substrate for the synthesis of various compounds, such as 5-chloro-4-methylphenyl-2-hydroxy-3-hydroxypyrimidine, which has been studied for its potential applications in the treatment of cancer. 5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine, 95% has also been used in the synthesis of herbicides, insecticides, and fungicides, as well as in the synthesis of pharmaceuticals.
properties
IUPAC Name |
5-(3-chloro-4-methylphenyl)-1H-pyrimidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O/c1-7-2-3-8(4-10(7)12)9-5-13-11(15)14-6-9/h2-6H,1H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWXKDIHAIBWIBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CNC(=O)N=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20686825 |
Source
|
| Record name | 5-(3-Chloro-4-methylphenyl)pyrimidin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20686825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Chloro-4-methylphenyl)-2-hydroxypyrimidine | |
CAS RN |
1111108-44-1 |
Source
|
| Record name | 5-(3-Chloro-4-methylphenyl)-2(1H)-pyrimidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1111108-44-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(3-Chloro-4-methylphenyl)pyrimidin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20686825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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